Cas no 331821-08-0 (6-Bromo-8-chloro-3(2’,4’-dichlorophenyl)-4-methylcoumarin)

• Product Name: 6-Bromo-8-chloro-3(2’,4’-dichlorophenyl)-4-methylcoumarin
• CAS No: 331821-08-0
• MF: C₁₆H₈BrCl₃O₂
• MW: 418.496520996094
• CID: 5686890
• PubChem ID: 3441977
• Update Time: 2023-09-18

6-Bromo-8-chloro-3(2’,4’-dichlorophenyl)-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloro-3(2',4'-dichlorophenyl)-4-methylcoumarin
• 6-Bromo-8-chloro-3-(2 inverted exclamation mark ,4 inverted exclamation mark -dichlorophenyl)-4-methylcoumarin
• 6-bromo-8-chloro-3-(2,4-dichlorophenyl)-4-methylchromen-2-one
• 331821-08-0
• 6-Bromo-8-chloro-3(2’,4’-dichlorophenyl)-4-methylcoumarin

• Inchi： 1S/C16H8BrCl3O2/c1-7-11-4-8(17)5-13(20)15(11)22-16(21)14(7)10-3-2-9(18)6-12(10)19/h2-6H,1H3
• InChI Key： QLDJLQDKCIBZFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(C)=C(C(=O)O2)C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 415.87733g/mol
• Monoisotopic Mass: 415.87733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones